Cas no 2229688-05-3 (6-(4-fluorophenyl)hex-5-enal)

• Product Name: 6-(4-fluorophenyl)hex-5-enal
• CAS No: 2229688-05-3
• MF: C₁₂H₁₃FO
• MW: 192.229427099228
• CID: 6074166
• PubChem ID: 165882243
• Update Time: 2025-05-28

6-(4-fluorophenyl)hex-5-enal Chemical and Physical Properties

Names and Identifiers

• 6-(4-fluorophenyl)hex-5-enal
• 2229688-05-3
• EN300-1811200

• Inchi： 1S/C12H13FO/c13-12-8-6-11(7-9-12)5-3-1-2-4-10-14/h3,5-10H,1-2,4H2/b5-3+
• InChI Key： NWDKWNAPWQRKMS-HWKANZROSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/CCCC=O

Computed Properties

• Exact Mass: 192.095043196g/mol
• Monoisotopic Mass: 192.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 6-(4-fluorophenyl)hex-5-enal

Recent Advances in the Study of 6-(4-fluorophenyl)hex-5-enal (CAS: 2229688-05-3) in Chemical Biology and Pharmaceutical Research

The compound 6-(4-fluorophenyl)hex-5-enal (CAS: 2229688-05-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of 6-(4-fluorophenyl)hex-5-enal as a key intermediate in the synthesis of bioactive molecules. Its structure, featuring a fluorophenyl group and an aldehyde functionality, makes it a versatile building block for the development of novel pharmaceuticals. Researchers have successfully employed this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most notable findings is the compound's role in modulating the activity of protein kinases. In a 2023 study published in the Journal of Medicinal Chemistry, 6-(4-fluorophenyl)hex-5-enal was used to develop a series of potent kinase inhibitors with improved selectivity and reduced off-target effects. The study demonstrated that the fluorophenyl moiety enhances binding affinity to the target enzymes, while the aldehyde group allows for further chemical modifications to optimize pharmacokinetic properties.

Another area of research has explored the compound's potential in antimicrobial applications. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of 6-(4-fluorophenyl)hex-5-enal exhibit significant activity against drug-resistant bacterial strains. The study attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

In addition to its therapeutic potential, 6-(4-fluorophenyl)hex-5-enal has also been investigated for its utility in chemical biology. Researchers have utilized this compound as a probe to study protein-ligand interactions and enzyme mechanisms. Its fluorescent properties, when conjugated with appropriate tags, enable real-time monitoring of biological processes, providing valuable insights into cellular dynamics.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of 6-(4-fluorophenyl)hex-5-enal for clinical applications. Current research efforts are focused on improving yield and purity, as well as exploring novel derivatives with enhanced bioactivity and reduced toxicity. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into viable therapeutic agents.

In conclusion, 6-(4-fluorophenyl)hex-5-enal (CAS: 2229688-05-3) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and biological activity make it a valuable tool for drug discovery and development. Future studies will likely uncover additional therapeutic potentials and further solidify its role in advancing medical science.